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Introduction and Scientific Context
Polycyclic Aromatic Hydrocarbons (PAHs), such as phenanthrene, are persistent environmental

pollutants and components of heavy fossil fuels. Their hydrogenation is a critical process for

both environmental remediation and upgrading heavy oil fractions into cleaner fuels.[1]

Traditional hydrogenation methods, known as thermochemical hydrogenation (TCH), often

demand high temperatures, high pressures of H₂ gas, and expensive precious metal catalysts.

[2] Electrocatalytic Hydrogenation (ECH) presents a compelling alternative, offering milder

reaction conditions, enhanced safety by avoiding the use of bulk hydrogen gas, and the ability

to control reaction rates and selectivity through an applied electrical potential.[2]

This guide focuses on the ECH of phenanthrene using nickel boride (Ni₂B) electrodes. Nickel

boride is an attractive catalyst due to its high catalytic activity, which is comparable to Raney

nickel, its lower cost compared to precious metals, and its unique electronic properties.[3][4][5]

The addition of boron to nickel creates an electron-rich metal center, which has been shown to

enhance hydrogenation activity.[3] This document provides a comprehensive overview of the

principles, a detailed protocol for electrode preparation and the hydrogenation process, and

key insights for researchers in organic chemistry, materials science, and drug development.
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The Nickel Boride (Ni₂B) Electrocatalyst
Amorphous nickel boride catalysts are typically synthesized via the chemical reduction of a

nickel salt with an alkali metal borohydride, most commonly sodium borohydride (NaBH₄).[5][6]

The resulting material is a black, granular solid composed of nanocrystalline nickel boride

within an amorphous nickel matrix.[5] The properties of the catalyst, such as surface area and

catalytic efficiency, can be influenced by the preparation method, including the choice of

solvent and temperature.[3]

2.1 Causality of Catalytic Activity

The efficacy of nickel boride in ECH stems from several key factors:

Electronic Effects: X-ray Photoelectron Spectroscopy (XPS) studies have revealed that

boron donates electron density to nickel.[3] This electron-rich nickel surface is believed to

facilitate the adsorption and activation of both the hydrogen source (protons from the

electrolyte) and the phenanthrene molecule.

Bifunctional Sites: The surface of nickel boride catalysts can possess both metallic nickel

sites for hydrogen activation and acidic boron oxide species.[7] This bifunctional nature can

play a cooperative role in hydrogenation reactions.

High Surface Area: The amorphous, granular structure provides a high surface area for the

electrochemical reactions to occur, which is crucial for achieving high current densities and

conversion rates. The apparent activity of pressed Ni₂B powder electrodes can be

significantly improved by creating a more porous structure.[4][8]

2.2 Essential Catalyst Characterization To ensure reproducibility and validate the catalyst's

integrity, the following characterization techniques are recommended:

Scanning Electron Microscopy (SEM): To visualize the surface morphology and particle size

distribution.

X-ray Diffraction (XRD): To confirm the amorphous or nanocrystalline nature of the prepared

nickel boride.
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X-ray Photoelectron Spectroscopy (XPS): To determine the surface elemental composition

and the chemical states of nickel and boron, confirming the electron donation from B to Ni.[3]

Detailed Experimental Protocols
This section provides step-by-step methodologies for the synthesis of the catalyst, fabrication

of the working electrode, and the electrocatalytic hydrogenation of phenanthrene.

3.1 Protocol 1: Synthesis of Amorphous Nickel Boride (Ni₂B) Powder

This protocol is adapted from standard chemical reduction methods.[5][6]

Preparation of Solutions:

Prepare a 1.0 M solution of Nickel(II) Chloride hexahydrate (NiCl₂·6H₂O) in 95% ethanol.

Prepare a 1.5 M solution of sodium borohydride (NaBH₄) in 95% ethanol. Caution: NaBH₄

reacts with water to produce H₂ gas. Prepare this solution fresh and handle it with care in

a well-ventilated fume hood.

Reaction Setup:

In a round-bottom flask equipped with a magnetic stirrer, add the NiCl₂ solution.

Place the flask in an ice bath to maintain a low temperature during the reaction.

Chemical Reduction:

Slowly add the NaBH₄ solution dropwise to the stirred NiCl₂ solution. A black precipitate of

nickel boride will form immediately.

Continue stirring for 30 minutes after the addition is complete.

Isolation and Washing:

Collect the black precipitate by vacuum filtration.
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Wash the precipitate sequentially with 95% ethanol (3 times) and deionized water (2

times) to remove any unreacted precursors and byproducts like sodium chloride and boric

acid.[6]

Drying:

Dry the resulting nickel boride powder in a vacuum oven at 60-80°C overnight. Store the

dried powder under an inert atmosphere (e.g., in a desiccator with argon or nitrogen) to

prevent surface oxidation.

3.2 Protocol 2: Fabrication of the Nickel Boride Working Electrode

Material Preparation:

Weigh 200 mg of the synthesized Ni₂B powder and 50 mg of a binder (e.g., fine graphite

powder or PTFE powder).

Thoroughly mix the powders in a mortar and pestle to ensure a homogeneous mixture.

Pressing the Electrode:

Place the powder mixture into a 1 cm diameter stainless steel press die.

Apply a pressure of 10-15 tons for 5-10 minutes to form a solid pellet.

Contact and Mounting:

Establish an electrical contact by attaching a copper wire to one face of the pellet using

silver conductive epoxy.

Insulate all surfaces of the pellet and the copper wire, except for one flat face which will be

exposed to the electrolyte, using a chemically resistant epoxy or sealant. This ensures a

well-defined electrode area (e.g., 0.785 cm² for a 1 cm diameter pellet).

Pre-activation (Optional but Recommended):

Before the hydrogenation experiment, the electrode can be activated by running a cyclic

voltammetry scan in the electrolyte solution to clean the surface.
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3.3 Protocol 3: Electrocatalytic Hydrogenation of Phenanthrene

Electrochemical Cell Setup:

Use a three-electrode, two-compartment electrochemical cell (H-cell) separated by a

proton exchange membrane (e.g., Nafion®) to prevent the oxidation of products at the

anode.

Working Electrode (Cathode): The fabricated Ni₂B electrode.

Counter Electrode (Anode): A platinum mesh or graphite rod.

Reference Electrode: A Saturated Calomel Electrode (SCE) or Ag/AgCl electrode, placed

in the cathodic compartment close to the working electrode.[9]

Electrolyte and Reactant Preparation:

Catholyte: Prepare a solution of 0.1 M phenanthrene in a suitable solvent system. A

mixture of ethylene glycol and water (e.g., 1:1 v/v) is effective for dissolving phenanthrene

and supporting conductivity.[4] Add a supporting electrolyte, such as 0.5 M sodium sulfate

(Na₂SO₄), to increase conductivity.

Anolyte: Use the same supporting electrolyte solution without phenanthrene (e.g., 0.5 M

Na₂SO₄ in ethylene glycol/water).

Execution of Electrolysis:

Assemble the cell and purge both compartments with nitrogen or argon gas for 20-30

minutes to remove dissolved oxygen.

Connect the electrodes to a potentiostat/galvanostat.

Perform the hydrogenation under either potentiostatic (constant potential) or galvanostatic

(constant current) control. A typical current density for ECH is in the range of 10-50

mA/cm².[10] For this setup, a current of 7.85-39.25 mA would be applied.

Run the electrolysis at a controlled temperature (e.g., 80°C) for a set duration (e.g., 4-8

hours).[4][11] Use a magnetic stirrer in the catholyte to ensure mass transport to the
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electrode surface.

Product Extraction and Analysis:

After electrolysis, disassemble the cell and extract the catholyte.

Extract the organic products from the catholyte using a suitable solvent like

dichloromethane or ethyl acetate.

Analyze the extracted products using Gas Chromatography-Mass Spectrometry (GC-MS)

to identify and quantify the phenanthrene and its hydrogenated derivatives (e.g., di-, tetra-,

octa-, and perhydrophenanthrene).[12]

Experimental Workflow and Data Visualization
A systematic workflow is essential for achieving reliable and reproducible results in

electrocatalytic studies.
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Phase 1: Catalyst & Electrode Preparation

Phase 2: Electrocatalysis Experiment

Phase 3: Analysis & Interpretation
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Caption: Experimental workflow from catalyst synthesis to final data analysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.benchchem.com/product/b077476/docs?utm_src=pdf-body-img#electrocatalytic-hydrogenation-of-phenanthrene-using-amorphous-nickel-boride-electrodes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1 Performance Metrics and Data Presentation

To evaluate the effectiveness of the process, three key metrics are calculated:

Phenanthrene Conversion (%):

Conversion = ([Phenanthrene]initial - [Phenanthrene]final) / [Phenanthrene]initial * 100

Product Selectivity (%):

Selectivity (Product A) = [Product A]formed / ([Phenanthrene]initial - [Phenanthrene]final) *

100

Faradaic Efficiency (FE %): This measures the percentage of the total charge passed that is

used for the hydrogenation reaction versus side reactions like the hydrogen evolution

reaction (HER).

FE = (moles of product * n * F) / Q * 100

Where n is the number of electrons transferred (e.g., 2 for dihydrophenanthrene), F is the

Faraday constant (96485 C/mol), and Q is the total charge passed (Current × time).
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Catalyst
System

Substrate
Conversi
on (%)

Major
Product

Selectivit
y (%)

Faradaic
Efficiency
(%)

Referenc
e

Ni/NiAlOₓ
Phenanthr

ene

~20%

(initial)

Perhydrop

henanthren

e

98%

(initial)

N/A (Gas

Phase)
[12]

Ni₂B

Pressed

Powder

Phenanthr

ene
Variable

Dihydrophe

nanthrene
High Moderate [4][11]

Raney Ni
Phenanthr

ene
High Various

Moderate-

High
High [4][10]

PtRu/C
Benzoic

Acid
~64%

Cyclohexa

ne

Carboxylic

Acid

100% 74% [13]

Note: Direct comparative data for Ni₂B ECH under identical conditions is sparse in the

literature; the table provides context from related systems. Performance is highly dependent on

specific experimental conditions.

Proposed Reaction Pathway
The electrocatalytic hydrogenation of phenanthrene on a nickel boride cathode in an aqueous

or semi-aqueous medium is believed to follow a multi-step mechanism.
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Caption: Proposed mechanism for electrocatalytic hydrogenation of phenanthrene.

Hydrogen Adsorption: Protons from the electrolyte (e.g., water or hydronium ions) are

reduced at the cathode surface to form adsorbed atomic hydrogen (H_ads). This is known as

the Volmer step.[2]

Organic Adsorption: Phenanthrene molecules from the bulk solution adsorb onto the active

sites of the nickel boride electrode.

Surface Hydrogenation: The adsorbed phenanthrene reacts with the adsorbed hydrogen

atoms in a stepwise manner to saturate the aromatic rings. The hydrogenation typically

occurs on the less sterically hindered rings first.[14]

Product Desorption: The hydrogenated products desorb from the electrode surface back into

the solution.
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The overall efficiency is a competition between the rate of phenanthrene hydrogenation and the

rate at which adsorbed hydrogen atoms combine to form H₂ gas (the Tafel or Heyrovsky steps

of the Hydrogen Evolution Reaction, HER).[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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